Cas no 1443305-23-4 (5-fluoro-2-hexoxybenzenethiol)

• Product Name: 5-fluoro-2-hexoxybenzenethiol
• CAS No: 1443305-23-4
• MF: C₁₂H₁₇FOS
• MW: 228.326185941696
• MDL: MFCD18426866
• CID: 5180109
• Update Time: 2026-03-05

5-fluoro-2-hexoxybenzenethiol Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-hexoxybenzenethiol

• MDL： MFCD18426866
• Inchi： 1S/C12H17FOS/c1-2-3-4-5-8-14-11-7-6-10(13)9-12(11)15/h6-7,9,15H,2-5,8H2,1H3
• InChI Key： BQYHMRGVVGMROX-UHFFFAOYSA-N
• SMILES： S([H])C1C([H])=C(C([H])=C([H])C=1OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 5-fluoro-2-hexoxybenzenethiol

Introduction to 5-Fluoro-2-Hexoxybenzenethiol (CAS No. 1443305-23-4)

5-Fluoro-2-hexoxybenzenethiol, with the CAS number 1443305-23-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure substituted with a fluoro group and a hexoxy group, along with a thiol functional group. The combination of these substituents imparts distinct reactivity and functionality, making it an intriguing molecule for both academic research and industrial applications.

The fluoro substitution on the aromatic ring is known to influence the electronic properties of the molecule, enhancing its reactivity and stability. This feature is particularly valuable in the design of new drugs and materials where precise control over molecular interactions is crucial. The hexoxy group, on the other hand, introduces a flexible alkyl chain that can affect the solubility and bioavailability of the compound. The thiol group, a sulfur-containing functional group, is highly reactive and can participate in various chemical reactions, such as thiol-disulfide exchange, which is essential in biological systems.

Recent studies have explored the potential of 5-fluoro-2-hexoxybenzenethiol in drug discovery and development. One notable application is in the synthesis of prodrugs, where the compound serves as a building block for creating molecules with improved pharmacokinetic properties. For instance, researchers at the University of California have demonstrated that 5-fluoro-2-hexoxybenzenethiol can be used to enhance the solubility and stability of certain anticancer drugs, thereby improving their therapeutic efficacy. This approach leverages the unique properties of the compound to overcome common challenges in drug delivery.

In addition to its pharmaceutical applications, 5-fluoro-2-hexoxybenzenethiol has shown promise in materials science. Its thiol functionality makes it an excellent candidate for surface modification and self-assembled monolayers (SAMs). SAMs formed from this compound exhibit high stability and uniformity, which are critical for applications in nanotechnology and sensor development. A study published in the Journal of Materials Chemistry highlighted the use of 5-fluoro-2-hexoxybenzenethiol in creating highly sensitive gas sensors capable of detecting trace amounts of volatile organic compounds (VOCs). The enhanced sensitivity and selectivity of these sensors make them valuable tools in environmental monitoring and industrial safety.

The synthetic versatility of 5-fluoro-2-hexoxybenzenethiol has also been explored in organic synthesis. Its reactivity allows for the formation of complex molecules through various coupling reactions. For example, researchers at Harvard University have utilized this compound as a key intermediate in the synthesis of novel fluorescent dyes with tunable emission properties. These dyes have found applications in bioimaging and optoelectronics, where their ability to emit light at specific wavelengths is crucial for high-resolution imaging and device performance.

From a safety perspective, 5-fluoro-2-hexoxybenzenethiol is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that thiol compounds can be sensitive to air and moisture, which may affect their stability over time. Therefore, storage conditions should be carefully controlled to maintain the integrity of the compound.

In conclusion, 5-fluoro-2-hexoxybenzenethiol (CAS No. 1443305-23-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups provides a platform for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.